Salicylamide

• CAS No.: 65-45-2
• Product Name: Salicylamide
• Molecular Formula: C7H7NO2
• Molecular Weight: 137.14g/mol
• IUPAC Name: 2-hydroxybenzamide
• Standard InChI: InChI=1S/C7H7NO2/c8-7(10)5-3-1-2-4-6(5)9/h1-4,9H,(H2,8,10)
• Standard InChIKey: SKZKKFZAGNVIMN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)N)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)O
• Appearance: 2-hydroxybenzamide appears as odorless white or slightly pink crystals. Bitter taste, leaves a sensation of warmth on the tongue. pH (saturated aqueous solution at 82掳F) about 5. Sublimation begins at the melting point. (NTP, 1992),Solid
• Boiling Point: 518 °F at 760 mm Hg (decomposes) (NTP, 1992); 181.5 °C; 181.5 °C @ 14 MM HG
• Colorform: WHITE OR SLIGHTLY PINK CRYSTALLINE POWDER; YELLOW LEAFLETS FROM DILUTE ALCOHOL
• Density: 1.175 at 284 °F (NTP, 1992); 1.175 @ 140 °C/4 °C
• Melting Point: 284 °F (NTP, 1992); 142 °C; 142.0 °C; 140 °C; 140°C
• Physical Description: 2-hydroxybenzamide appears as odorless white or slightly pink crystals. Bitter taste, leaves a sensation of warmth on the tongue. pH (saturated aqueous solution at 82°F) about 5. Sublimation begins at the melting point. (NTP, 1992); Solid
• Description: Salicylamide, also known as 2-carbamoylphenol or OHB, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. Salicylamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Salicylamide has been detected in multiple biofluids, such as urine and blood. Salicylamide is also a parent compound for other transformation products, including but not limited to, exalamide, acetic acid [2-[[(6, 6-dimethoxy-3-oxo-1-cyclohexa-1, 4-dienyl)amino]-oxomethyl]phenyl] ester, and acetic acid [2-[[(5-nitro-2-thiazolyl)amino]-oxomethyl]phenyl] ester.; Salicylamide is the simplest member of the class of salicylamides derived from salicylic acid. It has a role as a non-narcotic analgesic and an antirheumatic drug. It is a member of salicylamides and a member of phenols.; Salicylamide is the common name for the substance o-hydroxybenzamide, or amide of salicyl. Salicylamide is a non-prescription drug with analgesic and antipyretic properties. It has similar medicinal uses to aspirin. Salicylamide is used in combination with both aspirin and caffeine in the over-the-counter pain remedies
• Related CAS: 36205-82-0 (mono-hydrochloride salt)
• Shelf Life: DEVELOPS SLIGHT PINK COLOR ON EXPOSURE TO LIGHT, THEREFORE STORE IN LIGHT RESISTANT CONTAINERS; STABLE IN AIR
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 2060 mg/L (at 25 °C); 0.02 M; SOLUBILITY IN WATER: 0.2% @ 30 °C; 0.8% @ 47 °C; IN GLYCEROL: 2.0% @ 5 °C; 5.0% @ 39 °C; 10.0% @ 60 °C; IN PROPYLENE GLYCOL: 10.0% @ 5 °C; SLIGHTLY SOL IN NAPHTHA, CARBON TETRACHLORIDE; FREELY SOL IN SOLN OF ALKALIES; SOL IN CHLOROFORM, ALC, ETHER; Water solubility = 2.06X10+3 mg/L at 25 °C
• Synonyms: salicylamide,salicylamide sodium,salicylamide sulfate,salicylamide, 3H-labeled,salicylamide, calcium (2:1) salt,salicylamide, monosodium salt
• PubChem Compound: 5147
• Last Modified: Nov 11 2021